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Compound of Interest

Compound Name: (3-Hydroxyphenyl)phosphonic acid

Cat. No.: B1617784 Get Quote

(3-Hydroxyphenyl)phosphonic acid is a bifunctional organic ligand that has garnered interest

in the field of coordination chemistry. Its phosphonate group (-PO(OH)₂) offers multiple donor

oxygen atoms, making it an effective linker for constructing coordination polymers and metal-

organic frameworks (MOFs). The hydroxyl group (-OH) provides an additional site for

coordination or for tuning the electronic properties and reactivity of the resulting metal

complexes. This unique combination of functional groups allows for the formation of diverse

supramolecular structures with potential applications in catalysis, luminescence, and materials

science. While detailed studies on (3-hydroxyphenyl)phosphonic acid are emerging,

research on its isomers, such as (2-hydroxyphenyl)phosphonic acid, provides significant

insights into its coordination behavior and potential applications.

Application Notes
The phosphonic acid functional group is known for its ability to form robust bonds with a variety

of metal ions, leading to the creation of stable coordination compounds.[1] These compounds

can be designed to have specific properties by carefully selecting the metal center and the

organic ligand. In the context of (3-hydroxyphenyl)phosphonic acid, the presence of the

hydroxyl group can influence the resulting structure and properties in several ways:

Modulation of Electronic Properties: The position of the hydroxyl group on the phenyl ring

can alter the electron density of the phosphonate group, thereby influencing the strength of

the metal-ligand bond.
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Secondary Coordination Site: The hydroxyl group can act as a secondary coordination site,

leading to the formation of polynuclear complexes or frameworks with higher dimensionality.

Hydrogen Bonding: The hydroxyl group can participate in hydrogen bonding interactions,

which can play a crucial role in the self-assembly of supramolecular structures and the

stabilization of the crystal lattice.

The coordination versatility of phosphonate ligands makes them suitable for the construction of

Metal-Organic Frameworks (MOFs). These porous materials have potential applications in gas

storage, separation, and catalysis.[2] The functionalization of the organic linker with a hydroxyl

group, as in (3-hydroxyphenyl)phosphonic acid, can introduce additional functionalities to

the pores of the MOF, enhancing its properties.

Furthermore, coordination complexes involving phosphonate ligands have been investigated

for their luminescent properties. Lanthanide and transition metal complexes, in particular, can

exhibit interesting photophysical behaviors, making them candidates for applications in

sensors, bioimaging, and lighting technologies.[3][4]

In the realm of drug development, phosphonic acid derivatives are recognized for their diverse

biological activities.[5] They can act as mimics of natural phosphates or as transition state

analogues for enzymes, leading to potential therapeutic applications.[6] The coordination of

these ligands to metal centers can further enhance their biological activity or be used for

targeted drug delivery.

Quantitative Data
Quantitative data for coordination complexes of (3-hydroxyphenyl)phosphonic acid are not

widely available in the literature. However, studies on the closely related isomer, (2-

hydroxyphenyl)phosphonic acid, provide valuable comparative data. The following table

summarizes key structural parameters for a copper(II) complex of (2-

hydroxyphenyl)phosphonic acid.[7]
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Parameter Value

Complex [Cu(H₂L¹)₂(H₂O)₂]

Ligand (H₃L¹) (2-hydroxyphenyl)phosphonic acid

Cu(1)-O(1) bond length (Å) 1.9618(11)

Cu(1)-O(4) bond length (Å) 2.3931(12)

Table 1: Selected bond lengths in the copper(II) complex of (2-hydroxyphenyl)phosphonic acid.

Data extracted from a study by Ivanova et al.[7]

Experimental Protocols
The synthesis of coordination compounds with hydroxyphenylphosphonic acids typically

involves the reaction of the ligand with a suitable metal salt in a solvent system, often under

hydrothermal or solvothermal conditions. The following protocol is adapted from the synthesis

of a copper(II) complex with (2-hydroxyphenyl)phosphonic acid and can serve as a starting

point for the synthesis of complexes with the 3-hydroxy isomer.[7]

Synthesis of a Copper(II) Complex with (2-Hydroxyphenyl)phosphonic Acid[7]

Materials:

(2-Hydroxyphenyl)phosphonic acid (H₃L¹)

Copper(II) perchlorate hexahydrate (Cu(ClO₄)₂·6H₂O)

Distilled water

Procedure:

Dissolve (2-hydroxyphenyl)phosphonic acid (1.0 g, 5.7 mmol) in distilled water.

Dissolve copper(II) perchlorate hexahydrate (1.1 g, 2.9 mmol) in distilled water in a separate

container.
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Slowly add the copper(II) perchlorate solution to the (2-hydroxyphenyl)phosphonic acid

solution with stirring.

Allow the resulting solution to stand at room temperature.

Crystals of the complex, [Cu(H₂L¹)₂(H₂O)₂], will form over time.

Collect the crystals by filtration, wash with a small amount of cold water, and air dry.

Characterization:

The resulting complex can be characterized by various analytical techniques, including:

Single-crystal X-ray diffraction: To determine the crystal structure and coordination geometry.

Infrared (IR) spectroscopy: To identify the coordination of the phosphonate and hydroxyl

groups to the metal center.

Elemental analysis: To confirm the empirical formula of the complex.

Thermogravimetric analysis (TGA): To assess the thermal stability of the compound.

Visualizations
The following diagrams illustrate key concepts related to the use of (3-
hydroxyphenyl)phosphonic acid in coordination chemistry.
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Coordination Modes of a Phosphonate Group
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General Workflow for Synthesis and Characterization

Start: Reagents

(3-Hydroxyphenyl)phosphonic Acid Metal Salt Solvent

Synthesis
(e.g., Solvothermal)

Crystallization

Characterization Property Measurement

Single-Crystal XRD IR Spectroscopy Elemental Analysis TGA

End: Data Analysis

Luminescence Magnetic Susceptibility Catalytic Activity
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Potential Applications of (3-Hydroxyphenyl)phosphonic Acid Complexes

Potential Applications

(3-Hydroxyphenyl)phosphonic Acid

Coordination Complex / Polymer

Metal Ions

Catalysis Luminescent Materials Metal-Organic Frameworks
(Gas Storage, Separation) Drug Delivery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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